Cas no 75693-15-1 (7-Bromotetralin-1-ol)

• Product Name: 7-Bromotetralin-1-ol
• CAS No: 75693-15-1
• MF: C₁₀H₁₁BrO
• MW: 227.097742319107
• MDL: MFCD11850074
• CID: 559579
• PubChem ID: 12694919
• Update Time: 2025-10-13

7-Bromotetralin-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-Naphthalenol,7-bromo-1,2,3,4-tetrahydro-
• 7-Bromo-1,2,3,4-tetrahydronaphthalen-1-ol
• 7-Brom-1-tetralol
• 7-Bromo-1,2,3,4-tetrahydro-1-naphthol
• 7-bromo-1,2,3,4-tetrahydronaphth-1-ol
• 7-BROMO-1,2,3,4-TETRAHYDRO-NAPHTHALEN-1-OL
• 7-bromotetral-1-ol
• 7-bromotetralin-1-ol
• 7-bromotetralol
• MFCD11850074
• SB38608
• E74226
• 75693-15-1
• DTXSID10507136
• CS-0341384
• FT-0723957
• SCHEMBL2112781
• AM9440
• SXVUISODQKZWFM-UHFFFAOYSA-N
• AKOS011661720
• DB-075009
• 7-Bromotetralin-1-ol

• MDL： MFCD11850074
• Inchi： 1S/C10H11BrO/c11-8-5-4-7-2-1-3-10(12)9(7)6-8/h4-6,10,12H,1-3H2
• InChI Key： SXVUISODQKZWFM-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)C(CCC2)O

Computed Properties

• Exact Mass: 225.99900
• Monoisotopic Mass: 225.99933g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• PSA: 20.23000
• LogP: 2.81880

Additional information on 7-Bromotetralin-1-ol

Comprehensive Overview of 7-Bromotetralin-1-ol (CAS No. 75693-15-1): Properties, Applications, and Industry Insights

7-Bromotetralin-1-ol (CAS No. 75693-15-1) is a brominated tetralin derivative with significant relevance in pharmaceutical and organic synthesis. This compound, characterized by its unique bromine substitution and hydroxyl functional group, serves as a versatile intermediate in the development of complex molecules. Researchers and industry professionals frequently search for terms like "7-Bromotetralin-1-ol synthesis", "CAS 75693-15-1 applications", and "brominated tetralin derivatives", reflecting its growing demand in specialized chemical workflows.

The molecular structure of 7-Bromotetralin-1-ol features a fused benzene and cyclohexane ring system, with a bromine atom at the 7-position and a hydroxyl group at the 1-position. This arrangement enables selective reactivity in cross-coupling reactions and catalytic transformations, making it valuable for constructing chiral scaffolds. Recent trends highlight its utility in green chemistry applications, where researchers explore solvent-free methods for its preparation—addressing sustainability concerns often queried in platforms like Google Scholar ("eco-friendly bromination techniques").

In pharmaceutical contexts, 7-Bromotetralin-1-ol derivatives are investigated for their potential bioactivity. Patent literature reveals its role as a precursor in central nervous system (CNS) drug candidates, aligning with frequent searches for "neuroactive tetralin compounds". Its structural similarity to bioactive natural products also drives interest in medicinal chemistry optimization strategies. Analytical data (e.g., NMR spectra and HPLC purity profiles) are commonly requested by quality control specialists, underscoring the need for standardized characterization protocols.

The compound’s stability under inert atmospheres and compatibility with air-sensitive reagents make it suitable for advanced synthetic routes. Industrial queries often focus on "large-scale 7-Bromotetralin-1-ol production" and "cost-effective bromination catalysts", reflecting commercial priorities. Regulatory-compliant handling guidelines are emphasized in safety data sheets, though it remains non-listed under major hazardous substance inventories.

Emerging research explores 7-Bromotetralin-1-ol in materials science, particularly in liquid crystal formulations and polymeric photoinitiators. This diversification responds to niche searches like "tetralin-based functional materials". Collaborative studies between academia and manufacturers aim to optimize its atom economy during synthesis—a hotspot in AI-driven reaction prediction algorithms.

For analytical chemists, method development using GC-MS or LC-MS for trace detection of 75693-15-1 is a recurring topic. The compound’s chromatographic behavior and mass fragmentation patterns are documented in open-access databases, supporting reproducibility—an SEO-optimized aspect frequently searched alongside "CAS number verification techniques".

In summary, 7-Bromotetralin-1-ol bridges fundamental research and industrial innovation. Its multifaceted applications—from small-molecule drug discovery to advanced material design—are amplified by evolving synthetic technologies and data-sharing practices. Continuous updates to its safety and handling documentation ensure alignment with global chemical regulatory trends, while open literature citations reinforce its scientific legitimacy.